N-(3-cyano-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)propanamide

• IUPAC Name: N-(3-cyano-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridin-2-yl)propanamide
• InChI: InChI=1S/C15H21N3OS/c1-6-11(19)17-13-10(8-16)9-7-14(2,3)18-15(4,5)12(9)20-13/h18H,6-7H2,1-5H3,(H,17,19)
• InChI Key: ICFBHTIDTNFING-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=C(C2=C(S1)C(NC(C2)(C)C)(C)C)C#N
• Molecular Formula: C15H21N3OS
• Molecular Weight: 291.4 g/mol

Description

"N-(3-cyano-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)propanamide" is a compound of interest in the field of organic and medicinal chemistry. Its structure includes a tetrahydrothieno[2,3-c]pyridine ring, known for its relevance in pharmacological research.

Synthesis Analysis

The synthesis of related compounds often involves multicomponent reactions, as seen in the synthesis of 6-amino-5-cyano-2-oxo-N-(pyridin-2-yl)-4-(p-tolyl)-2H-[1,2'-bipyridine]-3-carboxamide, which is synthesized through a reaction between N1,N3-di(pyridin-2-yl)-malonamide, aldehyde, and malononitrile in water using triethylamine as a base at room temperature (Jayarajan et al., 2019).

Molecular Structure Analysis

The molecular structure of similar compounds, like (S)-2-(2-Hydroxynaphthalen-6-yl)-N-((pyridin-4-yl)methyl) propanamide, is often analyzed using techniques like X-ray diffraction, revealing details like hydrogen bonds and supramolecular helical chains (Wang & He, 2011).

Chemical Reactions and Properties

Compounds with a similar structure are known to undergo various chemical reactions. For example, the reaction of cyanogen azide with N-substituted-1,2-dihydropyridines results in a mixture of stereoisomers E- and Z-1,2,3,4-tetrahydropyridylidene-4-cyanamides (Ondrus et al., 1978).